Cas no 1824051-49-1 (5-Chloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine)

5-Chloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine is a heterocyclic compound featuring a pyrazolo[4,3-d]pyrimidine core substituted with a chloro group at the 5-position and a methyl group at the 2-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its chloro substituent enhances electrophilic properties, facilitating further functionalization, while the methyl group contributes to stability. The compound is particularly useful in the development of kinase inhibitors and other biologically active molecules due to its rigid, nitrogen-rich scaffold. High purity and consistent quality ensure reliable performance in research and industrial applications. Proper handling under controlled conditions is recommended due to its reactive nature.

5-Chloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine structure

1824051-49-1 structure

Product Name:5-Chloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine

CAS No:1824051-49-1

MF:C₆H₅ClN₄

MW:168.583698987961

MDL:MFCD28133543

CID:4728032

PubChem ID:92133835

Update Time:2025-10-23

5-Chloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine
- FCH2701085
- AX8275262
- 2H-Pyrazolo[4,3-d]pyrimidine, 5-chloro-2-methyl-
- 1824051-49-1
- 5-chloro-2-methylpyrazolo[4,3-d]pyrimidine
- AS-77667
- MFCD28133543
- MDL： MFCD28133543
- Inchi： 1S/C6H5ClN4/c1-11-3-5-4(10-11)2-8-6(7)9-5/h2-3H,1H3
- InChI Key： XNYSQACNCFMSMQ-UHFFFAOYSA-N
- SMILES： ClC1N=CC2C(=CN(C)N=2)N=1

Computed Properties

Exact Mass: 168.0202739g/mol
Monoisotopic Mass: 168.0202739g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.6
XLogP3: 0.9

5-Chloro-2-methyl-2H-pyrazolo[4,3-d]pyrimidine Pricemore >>

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